Cas no 2171690-33-6 (1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide)

• Product Name: 1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide
• CAS No: 2171690-33-6
• MF: C₈H₁₅N₃O₃
• MW: 201.223001718521
• CID: 5808157
• PubChem ID: 165748251
• Update Time: 2025-10-25

1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide
• 1-[2-(2-aminoethoxy)acetyl]azetidine-2-carboxamide
• 2171690-33-6
• EN300-1281437

• Inchi： 1S/C8H15N3O3/c9-2-4-14-5-7(12)11-3-1-6(11)8(10)13/h6H,1-5,9H2,(H2,10,13)
• InChI Key： FRWILRNTKSWUJW-UHFFFAOYSA-N
• SMILES： O(CCN)CC(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 201.11134135g/mol
• Monoisotopic Mass: 201.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 98.6Ų

Additional information on 1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide

1-2-(2-Aminoethoxy)Acetylazetidine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2171690-33-6, known as 1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with an aminoethoxyacetyl group and a carboxamide moiety. The azetidine ring is a four-membered cyclic amine, which contributes to the molecule's rigidity and potential bioactivity. The aminoethoxyacetyl group introduces hydrophilic properties, enhancing its solubility and interaction with biological systems. The carboxamide moiety further adds functional versatility, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of 1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide in drug discovery. Researchers have explored its ability to act as a bioisostere for other bioactive compounds, offering improved pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. The aminoethoxy group was found to play a critical role in binding to the active site of these enzymes, suggesting its potential as a lead compound for developing novel therapeutics.

In addition to its pharmacological applications, 1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide has also been investigated for its role in materials science. Its unique structure allows it to serve as a building block for constructing advanced materials with tailored properties. For example, researchers have utilized this compound to synthesize self-healing polymers, where the azetidine ring contributes to the dynamic covalent bonds necessary for self-repair mechanisms. This application underscores the versatility of the compound beyond traditional pharmaceutical uses.

The synthesis of 1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide involves a multi-step process that combines principles from organic synthesis and peptide chemistry. A common approach involves the coupling of an azetidine derivative with an aminoethoxyacetyl group via amide bond formation. This reaction is typically facilitated by coupling agents such as HATU or EDCI, ensuring high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis, reducing reaction times and improving scalability for industrial applications.

From an environmental perspective, the ecological impact of 1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide has been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, ongoing research is focused on understanding its long-term persistence in natural environments and potential bioaccumulation risks. These studies are crucial for ensuring the sustainable use of this compound in various industrial and medical applications.

In conclusion, 1-2-(2-aminoethoxy)acetylazetidine-2-carboxamide (CAS No. 2171690-33-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.